Cas no 7182-77-6 (Sodium (2S,3S,4S,5R)-rel-2,3,4,5-tetrahydroxy-6-oxohexanoate)

• Product Name: Sodium (2S,3S,4S,5R)-rel-2,3,4,5-tetrahydroxy-6-oxohexanoate
• CAS No: 7182-77-6
• MF: C₉H₆FN
• MW: 147.149045467377
• CID: 95460
• Update Time: 2026-05-14

Sodium (2S,3S,4S,5R)-rel-2,3,4,5-tetrahydroxy-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Sodium (2S,3S,4S,5R)-rel-2,3,4,5-tetrahydroxy-6-oxohexanoate
• 4-FLUOROCINNAMONITRILE
• glucuronicacid,monosodiumsalt
• Monosodium glucuronate
• Sodium Glucoronic
• Sodium Glucurononate
• URSODEOXYCHOLICACID

• Inchi： InChI=1S/C6H10O7.Na/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h1-5,8-11H,(H,12,13);/q;+1/p-1
• InChI Key： WNFHGZLVUQBPMA-UHFFFAOYSA-M
• SMILES： [Na+].O=CC(C(C(C(C([O-])=O)O)O)O)O

Computed Properties

• Exact Mass: 147.04800
• Monoisotopic Mass: 216.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Boiling Point: 553.4ºC at 760 mmHg
• Flash Point: 302.6ºC
• PSA: 23.79000
• LogP: 2.36248

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes